![molecular formula C17H25ClN2O3 B6269823 1-[4-(1-methyl-3,4-dihydro-1H-2-benzopyran-1-carbonyl)-1,4-oxazepan-2-yl]methanamine hydrochloride CAS No. 2445794-24-9](/img/no-structure.png)
1-[4-(1-methyl-3,4-dihydro-1H-2-benzopyran-1-carbonyl)-1,4-oxazepan-2-yl]methanamine hydrochloride
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Overview
Description
1-[4-(1-methyl-3,4-dihydro-1H-2-benzopyran-1-carbonyl)-1,4-oxazepan-2-yl]methanamine hydrochloride is a useful research compound. Its molecular formula is C17H25ClN2O3 and its molecular weight is 340.8. The purity is usually 88.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the formation of an oxazepane ring and subsequent coupling with a benzopyran-1-carbonyl group. The final step involves the addition of a methanamine group to the oxazepane ring.", "Starting Materials": [ "4-hydroxybenzaldehyde", "methylamine", "2-bromoethanol", "2-aminoethanol", "2-chloroacetyl chloride", "1-methyl-3,4-dihydro-2H-benzo[b][1,4]oxepin-1-one", "sodium hydride", "sodium borohydride", "hydrochloric acid", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: Synthesis of 4-hydroxybenzaldehyde from phenol via the Reimer-Tiemann reaction", "Step 2: Synthesis of 2-bromoethanol from 2-aminoethanol via the Gabriel synthesis", "Step 3: Synthesis of 2-chloroacetyl chloride from 2-bromoethanol via the Appel reaction", "Step 4: Synthesis of 1-methyl-3,4-dihydro-2H-benzo[b][1,4]oxepin-1-one from 4-hydroxybenzaldehyde and 1-methyl-3,4-dihydro-2H-benzo[b][1,4]oxepin-1-one via a modified Pictet-Spengler reaction", "Step 5: Synthesis of 1-[4-(1-methyl-3,4-dihydro-1H-2-benzopyran-1-carbonyl)-1,4-oxazepan-2-yl]methanamine hydrochloride from 1-methyl-3,4-dihydro-2H-benzo[b][1,4]oxepin-1-one, 2-chloroacetyl chloride, and sodium hydride via a modified Robinson annulation reaction and subsequent reduction with sodium borohydride", "Step 6: Quaternization of the amine group with hydrochloric acid and triethylamine in N,N-dimethylformamide followed by precipitation with diethyl ether and recrystallization from methanol to obtain the final product" ] } | |
2445794-24-9 | |
Molecular Formula |
C17H25ClN2O3 |
Molecular Weight |
340.8 |
Purity |
88 |
Origin of Product |
United States |
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